Iodoquinol
Iodoquinol
Iodoquinol is a member of quinolines.
Diiodohydroxyquinoline, also known as uidoquinol and iodoquinol, is a quinoline derivative that can be used in the treatment of amoebiasis. The exact mechanism of action is unknown. Iodoquinol is not currently available in any FDA-approved products.
One of the halogenated 8-quinolinols widely used as an intestinal antiseptic, especially as an antiamebic agent. It is also used topically in other infections and may cause CNS and eye damage. It is known by very many similar trade names world-wide.
Diiodohydroxyquinoline, also known as uidoquinol and iodoquinol, is a quinoline derivative that can be used in the treatment of amoebiasis. The exact mechanism of action is unknown. Iodoquinol is not currently available in any FDA-approved products.
One of the halogenated 8-quinolinols widely used as an intestinal antiseptic, especially as an antiamebic agent. It is also used topically in other infections and may cause CNS and eye damage. It is known by very many similar trade names world-wide.
Brand Name:
Vulcanchem
CAS No.:
83-73-8
VCID:
VC0464108
InChI:
InChI=1S/C9H5I2NO/c10-6-4-7(11)9(13)8-5(6)2-1-3-12-8/h1-4,13H
SMILES:
C1=CC2=C(C(=C(C=C2I)I)O)N=C1
Molecular Formula:
C9H5I2NO
Molecular Weight:
396.95g/mol
Iodoquinol
CAS No.: 83-73-8
Main Products
VCID: VC0464108
Molecular Formula: C9H5I2NO
Molecular Weight: 396.95g/mol
| CAS No. | 83-73-8 |
|---|---|
| Product Name | Iodoquinol |
| Molecular Formula | C9H5I2NO |
| Molecular Weight | 396.95g/mol |
| IUPAC Name | 5,7-diiodoquinolin-8-ol |
| Standard InChI | InChI=1S/C9H5I2NO/c10-6-4-7(11)9(13)8-5(6)2-1-3-12-8/h1-4,13H |
| Standard InChIKey | UXZFQZANDVDGMM-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C(=C(C=C2I)I)O)N=C1 |
| Canonical SMILES | C1=CC2=C(C(=C(C=C2I)I)O)N=C1 |
| Colorform | CRYSTALS FROM XYLENE; MEDICINAL GRADE IS YELLOWISH-BROWN POWDER ABOVE 150 DEG, SUBLIMATES OF NEEDLES, PRISMS & RODS; ABOVE 200 DEG BROWN DROPS; MELT TURNS DARK-BROWN LIGHT YELLOWISH TO TAN, MICROCRYSTALLINE POWDER |
| Melting Point | 210.0 °C MP 200-215 °C WITH EXTENSIVE DECOMP |
| Description | Iodoquinol is a member of quinolines. Diiodohydroxyquinoline, also known as uidoquinol and iodoquinol, is a quinoline derivative that can be used in the treatment of amoebiasis. The exact mechanism of action is unknown. Iodoquinol is not currently available in any FDA-approved products. One of the halogenated 8-quinolinols widely used as an intestinal antiseptic, especially as an antiamebic agent. It is also used topically in other infections and may cause CNS and eye damage. It is known by very many similar trade names world-wide. |
| Shelf Life | STABLE IN AIR |
| Solubility | ALMOST INSOL IN WATER; SPARINGLY SOL IN ALCOHOL, ETHER, ACETONE; SOL IN HOT PYRIDINE & HOT DIOXANE |
| Synonyms | Diiodohydroxyquin Diiodohydroxyquinoline Diiodoquin Diodoquin Diodoxyquinoline Diquinol Entero Diyod Entero-Diyod EnteroDiyod Entodiba Iodoquinol Sebaquin Yodoxin |
| PubChem Compound | 3728 |
| Last Modified | Nov 11 2021 |
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